Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]-

• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]phenol
• InChI: InChI=1S/C15H13NO4/c1-20-15-10-12(6-9-14(15)17)3-2-11-4-7-13(8-5-11)16(18)19/h2-10,17H,1H3
• InChI Key: MXVJQFUHKLOOCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC2=CC=C(C=C2)[N+](=O)[O-])O
• CAS No.: 124797-64-4

Description

Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]- is an organic compound that belongs to the class of phenols It is characterized by the presence of a methoxy group and a nitrophenyl group attached to the phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]- typically involves the following steps:

Nitration of Phenol: The initial step involves the nitration of phenol using dilute nitric acid at room temperature to produce a mixture of 2-nitrophenol and 4-nitrophenol.

Methoxylation: The nitrophenol is then subjected to methoxylation, where a methoxy group is introduced to the phenol ring.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Continuous flow reactors and advanced purification techniques such as chromatography are often employed to achieve this .

Chemical Reactions Analysis

Types of Reactions

Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction of the nitro group can be achieved using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride, resulting in the formation of amino derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenol ring, where substituents such as halogens, alkyl groups, or sulfonic acid groups can be introduced.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas with palladium catalyst, sodium borohydride, ethanol as solvent.

Substitution: Halogens (chlorine, bromine), alkyl halides, sulfonic acid, Lewis acids as catalysts.

Major Products Formed

Oxidation: Quinones

Reduction: Amino derivatives

Substitution: Halogenated, alkylated, or sulfonated phenols

Scientific Research Applications

Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]- has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and anticancer properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]- involves its interaction with various molecular targets and pathways:

Antimicrobial Activity: The compound disrupts microbial cell membranes and inhibits essential enzymes, leading to cell death.

Antioxidant Activity: It scavenges free radicals and inhibits oxidative stress, protecting cells from damage.

Anti-inflammatory Activity: The compound inhibits the production of pro-inflammatory cytokines and enzymes, reducing inflammation.

Anticancer Activity: It induces apoptosis in cancer cells by activating caspases and inhibiting cell proliferation pathways.

Comparison with Similar Compounds

Phenol, 2-methoxy-4-[2-(4-nitrophenyl)ethenyl]- can be compared with other similar compounds such as:

Phenol, 4-methoxy-2-nitro-: Similar structure but lacks the vinyl group, resulting in different chemical properties and reactivity.

Phenol, 4-ethyl-2-methoxy-: Contains an ethyl group instead of a vinyl group, leading to variations in its chemical behavior and applications.

2-methoxy-4-methylphenol: